Cas no 640291-82-3 (Benzenamine,2,4,6-trinitro-N-[4-(1,4,7-trioxa-10-azacyclododec-10-yl)phenyl]-)

• Product Name: Benzenamine,2,4,6-trinitro-N-[4-(1,4,7-trioxa-10-azacyclododec-10-yl)phenyl]-
• CAS No: 640291-82-3
• MF: C₂₀H₂₃N₅O₉
• MW: 477.424724817276
• CID: 1673414
• Update Time: 2024-09-03

Benzenamine,2,4,6-trinitro-N-[4-(1,4,7-trioxa-10-azacyclododec-10-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4,6-trinitro-N-[4-(1,4,7-trioxa-10-azacyclododec-10-yl)phenyl]-
• Benzenamine, 2,4,6-trinitro-N-[4-(1,4,7-trioxa-10-azacyclododec-10-yl)phenyl]-

• Inchi： 1S/C20H23N5O9/c26-23(27)17-13-18(24(28)29)20(19(14-17)25(30)31)21-15-1-3-16(4-2-15)22-5-7-32-9-11-34-12-10-33-8-6-22/h1-4,13-14,21H,5-12H2
• InChI Key： CHGLNQLIIQVQIB-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(N3CCOCCOCCOCC3)C=C2)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 477.14969

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 630.8±55.0 °C(Predicted)
• PSA: 172.38
• pka: 6.18±0.40(Predicted)